Cas no 1240594-41-5 (2,5-Dichloropyrimidine-4-carboxylic acid)

• Product Name: 2,5-Dichloropyrimidine-4-carboxylic acid
• CAS No: 1240594-41-5
• MF: C₅H₂Cl₂N₂O₂
• MW: 192.987578868866
• CID: 2176159
• PubChem ID: 84023652
• Update Time: 2024-11-04

2,5-Dichloropyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloropyrimidine-4-carboxylic acid
• SB57182
• Z1255501122
• EN300-6512963
• 1240594-41-5
• SCHEMBL5078316
• 2,5-Dichloropyrimidine-4-carboxylicacid

• Inchi： 1S/C5H2Cl2N2O2/c6-2-1-8-5(7)9-3(2)4(10)11/h1H,(H,10,11)
• InChI Key： OSDYPLYOFIWZEU-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1C(=O)O)Cl

Computed Properties

• Exact Mass: 191.9493327g/mol
• Monoisotopic Mass: 191.9493327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1
• XLogP3: 1.7